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Compound of Interest

Compound Name: (S)-1,3-Dimethylpiperazine

Cat. No.: B2479536 Get Quote

(S)-1,3-Dimethylpiperazine is a chiral amine compound that serves as a valuable catalyst and

building block in various organic synthesis reactions.[1] Its utility in the synthesis of

pharmaceuticals, dyes, and polymers makes it a common reagent in both academic and

industrial research settings.[1] However, its chemical reactivity and inherent hazards

necessitate a thorough understanding and implementation of rigorous safety protocols. This

guide provides a comprehensive framework for the safe handling, storage, and disposal of

(S)-1,3-Dimethylpiperazine, grounded in established safety data and best practices. The

objective is to empower researchers to mitigate risks effectively, ensuring personal safety and

the integrity of their work.

Section 1: Core Chemical and Physical Profile
A foundational understanding of a chemical's physical properties is paramount to its safe

manipulation. These properties dictate its behavior under various laboratory conditions and

inform the necessary engineering controls and personal protective equipment. For instance, its

relatively low flash point indicates a significant fire hazard, while its predicted melting point

range explains why it may be encountered as either a liquid or a solid at or near room

temperature.
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Property Value Source(s)

CAS Number 1152367-80-0 [1][2]

Molecular Formula C₆H₁₄N₂ [3][4]

Molecular Weight 114.19 g/mol [3][4]

Appearance Liquid or solid [1][3]

Boiling Point 147.9 ± 8.0 °C at 760 mmHg [1]

Melting Point -30 to 35 °C (predicted) [1]

Flash Point 45.7 ± 9.4 °C (Closed Cup) [1]

Density 0.9 ± 0.1 g/cm³ [1]

pKa (Predicted) 9.34 ± 0.40 [1]

Section 2: Hazard Identification and Toxicological
Assessment
(S)-1,3-Dimethylpiperazine is classified as a hazardous substance with multiple risk factors.

The primary dangers are its flammability, its corrosive nature towards skin and eyes, and its

acute oral toxicity. A consolidated view of its GHS (Globally Harmonized System of

Classification and Labelling of Chemicals) classification underscores the need for caution.
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GHS
Classification

Hazard
Statement

Signal Word Pictogram(s) Source(s)

Flammable

Liquids

H226:

Flammable liquid

and vapor

Danger 🔥 [4]

Acute Toxicity,

Oral

H302: Harmful if

swallowed
Warning ❗ [3][4]

Skin

Corrosion/Irritatio

n

H314: Causes

severe skin

burns and eye

damage

Danger corrosive [4]

Serious Eye

Damage

H318: Causes

serious eye

damage

Danger corrosive [3]

Respiratory

Irritation

H335: May

cause respiratory

irritation

Warning ❗ [4]

Hazardous to the

Aquatic

Environment,

Chronic

H412: Harmful to

aquatic life with

long lasting

effects

- none [3]

The causality behind these hazards lies in its chemical structure. As an amine, it is alkaline and

can readily cause caustic burns upon contact with biological tissues. Its volatility and carbon-

based structure contribute to its flammability. Ingestion can lead to systemic toxicity, while

inhalation of vapors can irritate the respiratory tract.[4][5]

Section 3: Personal Protective Equipment (PPE)
Protocol
A multi-layered PPE approach is non-negotiable when handling (S)-1,3-Dimethylpiperazine.

The selection of appropriate PPE is a self-validating system; it must be chosen based on a risk
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assessment of the specific procedure being performed. The goal is to create an impermeable

barrier between the researcher and the chemical.

Step-by-Step PPE Selection and Use:
Eye and Face Protection:

Minimum Requirement: Wear tight-sealing chemical safety goggles that conform to

OSHA's 29 CFR 1910.133 or European Standard EN166.[6][7][8] Standard safety glasses

are insufficient as they do not protect against splashes.

High-Risk Operations: For tasks with a significant splash potential, such as transfers of

large volumes or reactions under pressure, supplement goggles with a full-face shield.[9]

The face shield provides a secondary barrier protecting the entire face.

Skin and Body Protection:

Gloves: Use impervious gloves resistant to amines. Nitrile gloves may offer splash

protection for short-duration tasks, but for extended handling or immersion, heavier-duty

gloves such as butyl rubber or Viton™ should be considered. Always check the

manufacturer's glove compatibility data. Contaminated gloves must be removed promptly

and disposed of properly.

Lab Coat/Clothing: A flame-retardant lab coat is mandatory. For larger scale work, a

chemical-resistant apron or suit may be necessary. Ensure clothing fully covers the arms

and legs. Do not wear shorts or open-toed shoes in the laboratory.

Respiratory Protection:

Baseline: All manipulations should be performed within a certified chemical fume hood to

minimize vapor inhalation.[9]

Elevated Risk Scenarios: In cases of inadequate ventilation, spill cleanup, or when

engineering controls are not feasible, respiratory protection is required.[10] Use a

NIOSH/MSHA-approved respirator equipped with organic vapor cartridges.[6][9] The

specific type of respirator should be selected based on the potential airborne

concentration, as part of a comprehensive respiratory protection program.[11]
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Risk Assessment

PPE Specification

Start: Handling
(S)-1,3-Dimethylpiperazine

Potential for
Splash or Aerosol?

Adequate Ventilation
(Fume Hood)?

No

Add Face Shield

Yes

Mandatory:
Tight-Seal Goggles

Yes

Use NIOSH-Approved
Respirator with

Organic Vapor Cartridges

No

Mandatory:
Chemical-Resistant Gloves

& Lab Coat

Proceed with Work

Click to download full resolution via product page

Caption: PPE selection workflow for (S)-1,3-Dimethylpiperazine.
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Section 4: Safe Handling Procedures
Adherence to a strict handling protocol is essential to prevent exposure and accidents. The

principle of "as low as reasonably achievable" (ALARA) exposure should guide all actions.

Work Area Preparation:

Designate a specific area for handling (S)-1,3-Dimethylpiperazine, preferably within a

chemical fume hood.[9]

Ensure that an eyewash station and safety shower are unobstructed and in close proximity

to the workstation.[6][9]

Remove all potential ignition sources from the area, including hot plates, open flames, and

non-intrinsically safe electrical equipment.[9][12]

Chemical Transfer:

When transferring the liquid, ground and bond all metal containers and receiving

equipment to prevent the buildup of static electricity, which could ignite the flammable

vapors.[6][13]

Use spark-proof tools for all operations.[9][13]

Perform transfers slowly to minimize splashing and vapor generation. Use a funnel for

pouring into containers with small openings.

Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling, even if

no direct contact is suspected.

Decontaminate all equipment and the work surface after use.

Ensure the container is tightly sealed before returning it to storage.

Section 5: Storage Guidelines
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Proper storage is critical for maintaining the chemical's stability and preventing hazardous

situations like fires or reactions with incompatible materials.

Location: Store in a cool, dry, well-ventilated area designated for flammable and corrosive

liquids.[6][14] The storage area should be secured and accessible only to authorized

personnel.

Conditions: Keep containers tightly closed to prevent the escape of vapors and

contamination.[6] Some suppliers recommend storage under an inert gas atmosphere.

Protect from direct sunlight and keep away from heat and ignition sources.[7]

Segregation: It is crucial to store (S)-1,3-Dimethylpiperazine away from incompatible

materials. The primary incompatibilities are:

Strong Oxidizing Agents: Can cause a violent reaction, leading to fire or explosion.

Strong Acids: A vigorous exothermic neutralization reaction can occur.[1][9]

Acid Anhydrides and Acid Chlorides: Can react violently.[8]

Chemical Storage Area

Flammable & Corrosive Cabinet Acids Cabinet Oxidizers Cabinet

(S)-1,3-Dimethylpiperazine Strong Acids
(e.g., HCl, H₂SO₄)

Strong Oxidizers
(e.g., Peroxides, Nitrates)

  Keep Separate  

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAB2315006&productDescription=TRANS-25-DIMETHLPIPERAZINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.es/store/msds?partNumber=11435877&productDescription%3DN%2CN%27-DIMETHYLPIPERAZINE%2C+98%25%2C25G&countryCode=ES&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2315006&productDescription=TRANS-25-DIMETHLPIPERAZINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://mmbio.byu.edu/0000017b-418f-d55c-a7fb-cdbf8e7a0000/sds-sheets-piperazine-pdf
https://www.benchchem.com/product/b2479536?utm_src=pdf-body
https://www.biosynce.com/pharmaceutical-intermediates/piperazine/s-1-3-dimethylpiperazine-cas-1152367-80-0.html
https://www.fishersci.com/store/msds?partNumber=AC116651000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC131291000&countryCode=US&language=en
https://www.benchchem.com/product/b2479536?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2479536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Segregation of (S)-1,3-Dimethylpiperazine from incompatible chemicals.

Section 6: Emergency Procedures
Immediate and correct response to an emergency can significantly reduce the severity of the

outcome. All personnel working with this chemical must be familiar with these procedures.

Protocol for Accidental Exposure:
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[6][7] Remove contact lenses if present and easy to do.[10] Seek

immediate medical attention.[7]

Skin Contact: Immediately remove all contaminated clothing.[6] Wash the affected skin area

with plenty of soap and water for at least 15 minutes.[6] Seek medical attention if irritation or

burns develop.

Inhalation: Move the affected person to fresh air at once.[10] If breathing is difficult or has

stopped, provide artificial respiration (do not use the mouth-to-mouth method if the victim

ingested the substance).[9] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[6][9] If the person is conscious, rinse their mouth with

water and have them drink one or two glasses of water.[10] Seek immediate medical

attention.[9]

Protocol for Spills and Leaks:
Evacuate: Immediately alert others in the area and evacuate non-essential personnel.[10]

Isolate and Ventilate: Remove all ignition sources and ensure the area is well-ventilated (if

safe to do so).[9] Approach the spill from upwind.[12]

Contain: Prevent the spill from entering drains or waterways.[10]

Absorb: For small spills, contain and collect the spillage with a non-combustible, inert

absorbent material such as sand, earth, or vermiculite.[12]
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Collect and Dispose: Place the absorbent material and contaminated soil into a suitable,

labeled container for hazardous waste disposal.[9][12]

Decontaminate: Clean the spill area thoroughly.

Personal Exposure Chemical Spill

Spill or Exposure Occurs

What is the Emergency?

Exposure Route?

Exposure

Alert others & Evacuate.
Remove ignition sources.

Spill

Eye Contact:
Flush with water 15+ min.

Seek IMMEDIATE medical aid.

Eye

Skin Contact:
Remove clothing, wash

with soap & water 15+ min.

Skin

Inhalation:
Move to fresh air.

Seek IMMEDIATE medical aid.

Inhalation

Ingestion:
DO NOT induce vomiting.

Rinse mouth, seek medical aid.

Ingestion

Contain spill with
inert absorbent material.

Collect waste in a sealed,
labeled container.

Decontaminate area.

Click to download full resolution via product page

Caption: Flowchart for emergency response to spills and exposures.

Section 7: Waste Disposal
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Disposal of (S)-1,3-Dimethylpiperazine and any contaminated materials must be handled as

hazardous waste in strict accordance with all local, state, and federal regulations.

Containerization: Collect all waste, including contaminated absorbent materials and

disposable PPE, in a designated, compatible, and properly sealed container.[15]

Labeling: The waste container must be clearly labeled with the words "HAZARDOUS

WASTE" and the full chemical name: "(S)-1,3-Dimethylpiperazine".[15]

Disposal: Arrange for pickup and disposal through your institution's environmental health and

safety (EHS) office or a licensed hazardous waste disposal contractor.[12] Do not pour this

chemical down the drain or dispose of it with regular trash.

Conclusion
(S)-1,3-Dimethylpiperazine is a potent chemical tool whose safe use is predicated on a

culture of vigilance and preparedness. By internalizing its physical properties, understanding its

specific hazards, and rigorously applying the handling, storage, and emergency protocols

outlined in this guide, researchers can confidently and safely leverage its synthetic utility. The

principles of risk assessment, engineering controls, and appropriate personal protective

equipment are the cornerstones of a secure laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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